Cas no 1158622-32-2 ((Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride)

• Product Name: (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride
• CAS No: 1158622-32-2
• MF: C₁₁H₁₆Cl₂FN
• MW: 252.155844688416
• MDL: MFCD07107522
• CID: 4681952
• Update Time: 2025-05-28

(Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride
• Cl.CCC(C)NCC1=C(F)C=CC=C1Cl
• N-(sec-Butyl)-N-(2-chloro-6-fluorobenzyl)amine hydrochloride

• MDL： MFCD07107522
• Inchi： 1S/C11H15ClFN.ClH/c1-3-8(2)14-7-9-10(12)5-4-6-11(9)13;/h4-6,8,14H,3,7H2,1-2H3;1H
• InChI Key： BMLYPZMPTDJTNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC(C)CC)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride

Comprehensive Overview of (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride (CAS No. 1158622-32-2)

(Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride (CAS No. 1158622-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1158622-32-2, features a combination of a butan-2-yl group and a 2-chloro-6-fluorophenylmethyl moiety, making it a subject of interest for researchers exploring novel amine-based derivatives.

The molecular structure of (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride includes a chloro-fluorophenyl ring, which is known for its electron-withdrawing effects, and a secondary amine group that can participate in various chemical reactions. This combination makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and bioactive compounds. Researchers are particularly interested in its potential role in modulating biological pathways, given the increasing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown growing interest in halogenated amines like (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride, as they often exhibit enhanced stability and bioavailability compared to their non-halogenated counterparts. This has led to a surge in studies exploring their applications in drug discovery and medicinal chemistry. For instance, the compound's fluorine and chlorine substituents are known to improve metabolic stability, a critical factor in the design of next-generation therapeutics.

One of the most frequently asked questions about CAS No. 1158622-32-2 revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the alkylation of 2-chloro-6-fluorobenzylamine with butan-2-yl halides, followed by hydrochloride salt formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact the compound's performance in downstream applications.

The versatility of (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride extends beyond pharmaceuticals. It has also been explored in material science for the development of advanced polymers and coatings. The presence of both aromatic and aliphatic components in its structure allows for tunable properties, making it a candidate for creating materials with specific mechanical or thermal characteristics. This dual applicability has positioned the compound as a valuable asset in interdisciplinary research.

From an SEO perspective, terms like "amine hydrochloride derivatives," "halogenated phenylmethyl amines," and "CAS 1158622-32-2 applications" are frequently searched by professionals seeking detailed information about this compound. Addressing these queries, it's worth noting that the compound's solubility and stability profiles are often highlighted in technical datasheets, as they are critical for formulation scientists working on drug delivery systems.

In conclusion, (Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride (CAS No. 1158622-32-2) represents a compelling example of how structural optimization can lead to compounds with broad utility in both life sciences and industrial applications. Its continued study is likely to yield further insights into its potential, particularly as the demand for specialty chemicals with tailored properties grows across multiple sectors.